Cas no 220512-40-3 (1,3-Cyclobutanedicarboxaldehyde, 2,2-dimethyl- (9CI))

• Product Name: 1,3-Cyclobutanedicarboxaldehyde, 2,2-dimethyl- (9CI)
• CAS No: 220512-40-3
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 243960
• PubChem ID: 45083380
• Update Time: 2025-04-19

1,3-Cyclobutanedicarboxaldehyde, 2,2-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclobutanedicarboxaldehyde, 2,2-dimethyl- (9CI)
• 220512-40-3
• 1,3-Cyclobutanedicarboxaldehyde,2,2-dimethyl-(9ci)
• 2,2-dimethyl-cyclobutane-1,3-dicarboxaldehyde

• Inchi： 1S/C8H12O2/c1-8(2)6(4-9)3-7(8)5-10/h4-7H,3H2,1-2H3
• InChI Key： PWBRLHFTILTWCU-UHFFFAOYSA-N
• SMILES： O=CC1CC(C=O)C1(C)C

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides